Cas no 101010-74-6 (2-thiazoleacetonitrile)

• Product Name: 2-thiazoleacetonitrile
• CAS No: 101010-74-6
• MF: C₅H₄N₂S
• MW: 124.163659095764
• MDL: MFCD06742776
• CID: 1127526
• PubChem ID: 4913352
• Update Time: 2025-04-20

2-thiazoleacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-thiazol-2-yl)acetonitrile
• PB29400
• thiazolylacetonitrile
• 2-cyanomethyl-thiazole
• THIAZOL-2-YL-ACETONITRILE
• AC1NKHBD
• SureCN1005554
• 2-Thiazoleacetonitrile
• 2-Cyanomethylthiazole
• 2-(Thiazol-2-yl)acetonitrile
• OTAVA-BB BB7118560868
• AS-34093
• SY240450
• AKOS000320029
• MFCD06742776
• SCHEMBL1005554
• 101010-74-6
• DB-058549
• A897263
• CS-0051787
• 2-(2-Thiazolyl)acetonitrile
• QLBGFCHJCWNVIN-UHFFFAOYSA-N
• EN300-111840
• BEA01074
• DTXSID00406765
• 2-thiazoleacetonitrile

• MDL： MFCD06742776
• Inchi： 1S/C5H4N2S/c6-2-1-5-7-3-4-8-5/h3-4H,1H2
• InChI Key： QLBGFCHJCWNVIN-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CC#N

Computed Properties

• Exact Mass: 124.00962
• Monoisotopic Mass: 124.00951931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 241.2±23.0 ºC (760 Torr),
• Flash Point: 99.7±22.6 ºC,
• Solubility: Dissolution (37 g/l) (25 º C),
• PSA: 36.68
• LogP: 1.20918

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles